![molecular formula C18H20N2O4 B268215 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B268215.png)
2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, also known as MEC, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to inhibit the activity of certain enzymes and receptors, which has led to its investigation as a potential treatment for various diseases.
Mechanism of Action
The mechanism of action of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves the inhibition of certain enzymes and receptors that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in the regulation of gene expression. By inhibiting HDAC, this compound can alter the expression of genes involved in various cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its mechanism of action. For example, in cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by altering the expression of genes involved in these processes. In inflammation research, this compound has been shown to have anti-inflammatory properties by inhibiting the activity of certain enzymes and receptors involved in the inflammatory response. In neurological research, this compound has been shown to have neuroprotective properties by preventing neuronal damage and death.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is that it has been extensively studied for its potential as a therapeutic agent in various diseases. This means that there is a significant amount of data available on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. However, one limitation of using this compound in lab experiments is that it may have off-target effects that could complicate data interpretation.
Future Directions
There are several future directions for research on 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. One area of focus is the development of more potent and selective inhibitors of HDAC, which could lead to more effective treatments for cancer and other diseases. Another area of focus is the investigation of the potential of this compound as a treatment for other diseases, such as autoimmune diseases and metabolic disorders. Additionally, there is a need for further research on the safety and toxicity of this compound, as well as its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of 2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves several steps, including the reaction of 4-aminobenzamide with 2-methoxyethyl isocyanate to form 4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. This intermediate is then reacted with methoxyacetic acid to yield the final product, this compound.
Scientific Research Applications
2-methoxy-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the activity of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells. This has led to its investigation as a potential treatment for various types of cancer, including breast cancer, lung cancer, and prostate cancer.
In inflammation research, this compound has been shown to have anti-inflammatory properties, which has led to its investigation as a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In neurological research, this compound has been shown to have neuroprotective properties, which has led to its investigation as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C18H20N2O4 |
---|---|
Molecular Weight |
328.4 g/mol |
IUPAC Name |
2-methoxy-N-[4-(2-methoxyethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C18H20N2O4/c1-23-12-11-19-17(21)13-7-9-14(10-8-13)20-18(22)15-5-3-4-6-16(15)24-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22) |
InChI Key |
BPIYSPSDXRVEAA-UHFFFAOYSA-N |
SMILES |
COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OC |
Canonical SMILES |
COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.